Cas no 7560-99-8 (2-Propenoic acid, 2-[(chloroacetyl)amino]-)

• Product Name: 2-Propenoic acid, 2-[(chloroacetyl)amino]-
• CAS No: 7560-99-8
• MF: C₅H₆ClNO₃
• MW: 163.559040546417
• CID: 539269
• PubChem ID: 954113
• Update Time: 2025-04-19

2-Propenoic acid, 2-[(chloroacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-[(chloroacetyl)amino]-
• 2-[(2-chloroacetyl)amino]prop-2-enoic acid
• SCHEMBL6860328
• AKOS000400337
• DTXSID70359254
• 2-[(chloroacetyl)amino]acrylic acid
• STK319336
• Chloracetyldehydroalanin
• 7560-99-8

• Inchi： 1S/C5H6ClNO3/c1-3(5(9)10)7-4(8)2-6/h1-2H2,(H,7,8)(H,9,10)
• InChI Key： ZAHJFTPWHKRABI-UHFFFAOYSA-N
• SMILES： ClCC(NC(=C)C(=O)O)=O

Computed Properties

• Exact Mass: 163.00368
• Monoisotopic Mass: 163.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4